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Compound of Interest

Compound Name: Butyl nitrate

Cat. No.: B017951

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of butyl nitrate, a versatile chemical
compound with applications in organic synthesis and potential relevance to drug development
as a nitric oxide donor. This document details its chemical identity, physicochemical properties,
synthesis protocols, and its role in relevant biological signaling pathways.

Chemical Identification and Properties

Butyl nitrate, also known by its IUPAC name, is systematically referred to as butyl nitrate.[1]
It is registered under the CAS number 928-45-0.[1] This compound is a colorless oil and should
not be confused with the structurally similar butyl nitrite, which has different properties and
applications.[2]

Quantitative Physicochemical Data

The following table summarizes the key physical and chemical properties of n-butyl nitrate.
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Property Value Reference
CAS Number 928-45-0 [1]
IUPAC Name butyl nitrate [1]
Molecular Formula C4H9NO3 [1]
Molecular Weight 119.12 g/mol [1]
Appearance Colorless oil [2]
Density 1.0228 g/cm3

Boiling Point 136.05 °C

Melting Point -111.59 °C (estimate)

Vapor Pressure 8.3 mmHg [1]
Solubility in Water 774.3 mg/L (25 °C)

Refractive Index 1.4013

Spectroscopic Data

The structural identity of butyl nitrate can be confirmed through various spectroscopic

techniques.
Spectroscopy Data Reference
1H NMR Available on PubChem [1]
13C NMR Available on PubChem [1]

Key vibrations associated with
the CONO2 group. Asymmetric
IR Spectroscopy NLO stretching i [3]
-O stretching is

characteristic.

GC-MS data available on
Mass Spectrometry PuUbCh [1]
u em
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Experimental Protocols: Synthesis of n-Butyl Nitrate

The primary method for the synthesis of n-butyl nitrate is the direct nitration of n-butanol. The
classical and most common approach involves the use of a nitrating mixture of concentrated
nitric acid and sulfuric acid.

Classical Synthesis via Mixed Acid Nitration

Principle: In the presence of a strong acid catalyst like sulfuric acid, nitric acid is protonated to
form the highly electrophilic nitronium ion (NOz*). This ion is the active species that reacts with
n-butanol in an esterification reaction to yield n-butyl nitrate.

Reaction:

CH3(CH2)30H + HNOs --(H2S04)--> CH3(CH2)sONO:2 + H20
Detailed Protocol:

e Reagents and Equipment:

n-butanol

[¢]

o Concentrated nitric acid (70%)

o Concentrated sulfuric acid (98%)

o Ice-salt bath

o Three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel,
and a thermometer.

o Separatory funnel

o Sodium bicarbonate solution (5% aqueous)

o Anhydrous magnesium sulfate

o Distillation apparatus
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e Procedure:

o

o

In the three-necked flask, place a precisely measured amount of n-butanol.
Cool the flask in an ice-salt bath to a temperature of 0-5 °C with continuous stirring.

Prepare the nitrating mixture by slowly adding concentrated sulfuric acid to an equal
volume of concentrated nitric acid in a separate beaker, keeping the mixture cooled in an
ice bath.

Slowly add the cold nitrating mixture to the stirred n-butanol via the dropping funnel,
ensuring the reaction temperature does not exceed 10 °C. The addition should be
dropwise to control the exothermic reaction.

After the addition is complete, continue stirring the mixture in the ice bath for an additional
1-2 hours.

Carefully pour the reaction mixture onto crushed ice.

Transfer the mixture to a separatory funnel. The upper layer, containing the crude butyl
nitrate, is separated.

Wash the organic layer sequentially with cold water, 5% sodium bicarbonate solution (to
neutralize any remaining acid), and finally with water again until the washings are neutral.

Dry the crude butyl nitrate over anhydrous magnesium sulfate.

Purify the product by vacuum distillation.

Safety Precautions: This reaction is highly exothermic and involves corrosive and strong

oxidizing agents. It should be performed in a well-ventilated fume hood with appropriate

personal protective equipment (gloves, safety goggles, lab coat). The temperature must be

carefully controlled to prevent runaway reactions and the formation of explosive byproducts.

Biological Significance: Nitric Oxide Signaling
Pathway
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As an organic nitrate, butyl nitrate can act as a nitric oxide (NO) donor. NO is a critical
signaling molecule in numerous physiological and pathological processes, including
vasodilation, neurotransmission, and the immune response. The primary receptor for NO is
soluble guanylyl cyclase (sGC).

The binding of NO to the heme moiety of sGC activates the enzyme, which then catalyzes the
conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP). The
subsequent increase in intracellular cGMP concentration activates cGMP-dependent protein
kinase (PKG), which in turn phosphorylates various downstream targets, leading to a cellular
response such as smooth muscle relaxation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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